Cas no 52603-58-4 (BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)-)

• Product Name: BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)-
• CAS No: 52603-58-4
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• MDL: MFCD00608286
• CID: 3356497
• PubChem ID: 823541
• Update Time: 2025-05-21

BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)-
• Oprea1_519122
• 52603-58-4
• HMS587P09
• N-(2-Aminobenzothiazol-6-yl)benzamide
• ChemDiv1_000339
• Oprea1_312409
• N-(2-amino-1,3-benzothiazol-6-yl)benzamide
• n-(2-amino-benzothiazol-6-yl)-benzamide
• SR-01000393890-1
• N-(2-Amino-6-benzothiazolyl)benzamide
• AKOS003248421
• DB-431751
• SR-01000393890
• AG-690/09286002
• SCHEMBL9722750

• MDL： MFCD00608286
• Inchi： 1S/C14H11N3OS/c15-14-17-11-7-6-10(8-12(11)19-14)16-13(18)9-4-2-1-3-5-9/h1-8H,(H2,15,17)(H,16,18)
• InChI Key： QYAOPDWNAYHNHC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(=CC1=2)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 269.06228316g/mol
• Monoisotopic Mass: 269.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.2Ų

Additional information on BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)-

Research Update on BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)- (CAS: 52603-58-4) in Chemical Biology and Pharmaceutical Applications

BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)- (CAS: 52603-58-4) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique benzothiazole scaffold, has been explored for its diverse biological activities, including antimicrobial, anticancer, and neuroprotective properties. The structural motif of benzothiazole is known to interact with various biological targets, making it a promising candidate for the development of novel therapeutics.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)-. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain kinases involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins, providing valuable insights into its mode of action.

In addition to its anticancer potential, BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)- has also been investigated for its antimicrobial properties. A recent preprint article on bioRxiv reported that the compound shows significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

Another area of interest is the neuroprotective potential of BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)-. A 2022 study in the European Journal of Pharmacology explored its effects on neuronal cells under oxidative stress conditions. The results indicated that the compound could attenuate oxidative damage and improve cell viability, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)- as a drug candidate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent advancements in formulation technologies, including the use of nanoparticles and prodrug strategies, may offer solutions to these challenges.

In conclusion, BENZAMIDE, N-(2-AMINO-6-BENZOTHIAZOLYL)- (CAS: 52603-58-4) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential, and future studies should focus on optimizing its pharmacological properties for clinical translation. The compound's unique structural features and broad biological activities make it a valuable subject for further investigation in the field of chemical biology and pharmaceutical sciences.